molecular formula C8H9FN2O2 B3091919 2-Fluoro-4-methoxybenzohydrazide CAS No. 1220508-38-2

2-Fluoro-4-methoxybenzohydrazide

Cat. No. B3091919
CAS RN: 1220508-38-2
M. Wt: 184.17 g/mol
InChI Key: ARNWAWKYJPFOLV-UHFFFAOYSA-N
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Description

“2-Fluoro-4-methoxybenzohydrazide” is a chemical compound . It is derived from “2-Fluoro-4-methoxybenzaldehyde”, which is a fluorinated aromatic aldehyde . The molecular formula of “2-Fluoro-4-methoxybenzaldehyde” is C8H7FO2 .

Scientific Research Applications

Synthesis of Fluorinated Heterocyclic Compounds

2-Fluoro-4-methoxybenzohydrazide has been utilized in the synthesis of various fluorine-bearing compounds. Shi, Wang, and Schlosser (1996) reported its use in synthesizing pyrazolones, pyrimidines, coumarines, and benzothiopyranones, demonstrating its versatility in forming fluorinated heterocyclic compounds (Shi, Wang, & Schlosser, 1996).

Insecticidal Activity

Mohan et al. (2004) explored the insecticidal activity of 1,3,4-oxadiazole derivatives containing phenoxyfluorophenyl groups, derived from this compound. This research suggests its potential in developing pest control agents (Mohan et al., 2004).

Antibacterial and Antifungal Studies

Chandrakantha et al. (2010) synthesized new 1,3,4-oxadiazole derivatives containing 2-fluoro-4-methoxy moiety. Their research showed significant antibacterial and antifungal activities, highlighting its potential in antimicrobial applications (Chandrakantha et al., 2010).

Photoresponsive Behaviour of Fluorinated Liquid Crystals

Praveen and Ojha (2012) investigated the photoresponsive behavior of fluorinated liquid crystals, where derivatives of this compound played a role. This research contributes to understanding the UV stability and photoresponsiveness of such materials (Praveen & Ojha, 2012).

properties

IUPAC Name

2-fluoro-4-methoxybenzohydrazide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9FN2O2/c1-13-5-2-3-6(7(9)4-5)8(12)11-10/h2-4H,10H2,1H3,(H,11,12)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ARNWAWKYJPFOLV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)C(=O)NN)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9FN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

184.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

To a solution of 5.04 g (27.2 mmol) of 2-fluoro-4-methoxybenzoic acid methyl ester in ethanol (50 mL) are added 36.9 mL (408.6 mmol) of hydrazine hydrate. The reaction is stirred at room temperature for 15 h. The mixture is concentrated under reduced pressure and the solid is washed with DCM/heptane (2:1) to give 4.26 g (23.0 mmol) of 2-fluoro-4-methoxybenzoic acid hydrazide. Yield: 85%, ES-MS: m/z [M+H] 185.
Quantity
5.04 g
Type
reactant
Reaction Step One
Quantity
36.9 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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